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Compound of Interest

Compound Name: N-(Pyridin-3-yl)picolinamide

Cat. No.: B062957 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available technical information on N-
(Pyridin-3-yl)picolinamide. A complete Safety Data Sheet (SDS) with comprehensive

quantitative toxicological data for this specific compound (CAS No. 184870-10-8) is not readily

available in the public domain. The information provided herein is compiled from supplier data

for the compound and safety data for structurally related compounds. All laboratory work

should be conducted by trained professionals in a well-ventilated area, following all institutional

and national safety guidelines.

Introduction
N-(Pyridin-3-yl)picolinamide is a pyridinecarboxamide derivative with potential applications in

medicinal chemistry and materials science. Its structure, featuring two pyridine rings linked by

an amide bond, makes it an interesting scaffold for the design of novel therapeutic agents and

functional materials. This guide provides an in-depth overview of the safety, handling, and

known properties of N-(Pyridin-3-yl)picolinamide, intended to support researchers and drug

development professionals in its safe and effective use.

Safety and Handling
While a comprehensive SDS for N-(Pyridin-3-yl)picolinamide is not available, hazard

classifications from suppliers and data from related picolinamide and nicotinamide compounds

provide guidance on its safe handling.
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Hazard Identification
Based on supplier information, N-(Pyridin-3-yl)picolinamide is classified with the following

hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The signal word for this compound is Warning.

Precautionary Measures
The following precautionary statements are recommended for handling N-(Pyridin-3-
yl)picolinamide:
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Category Precautionary Statement

Prevention
P261: Avoid breathing

dust/fume/gas/mist/vapours/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using

this product.

P271: Use only outdoors or in a well-ventilated

area.

P280: Wear protective gloves/ protective

clothing/ eye protection/ face protection.

Response
P301 + P312: IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.

P302 + P352: IF ON SKIN: Wash with plenty of

soap and water.

P304 + P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

P312: Call a POISON CENTER/doctor if you

feel unwell.

P330: Rinse mouth.

P332 + P313: If skin irritation occurs: Get

medical advice/attention.

P337 + P313: If eye irritation persists: Get

medical advice/attention.

P362: Take off contaminated clothing and wash

before reuse.
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Storage
P403 + P233: Store in a well-ventilated place.

Keep container tightly closed.

P405: Store locked up.

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Consult a physician.

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.

Physicochemical and Toxicological Properties
Quantitative data for N-(Pyridin-3-yl)picolinamide is limited. The following tables summarize

available data for the target compound and its close isomers, picolinamide and nicotinamide,

for comparison.

Table 1: Physicochemical Properties
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Property
N-(Pyridin-3-
yl)picolinamide

Picolinamide
(Isomer)

Nicotinamide
(Isomer)

CAS Number 184870-10-8 1452-77-3 98-92-0

Molecular Formula C₁₁H₉N₃O C₆H₆N₂O C₆H₆N₂O

Molecular Weight 199.21 g/mol 122.12 g/mol 122.12 g/mol

Appearance Powder White Solid Crystalline Powder

Melting Point Not available 106 - 109 °C 128 - 131 °C

Boiling Point Not available 143 °C 334 °C

Solubility Not available Not available Soluble in water

Table 2: Toxicological Data (for related compounds)

Compound Test Type
Route of
Exposure

Species Dose Reference

Nicotinamide LD50 Oral Rat
> 2,500

mg/kg
[1]

Nicotinamide Skin Irritation Dermal Rabbit Non-irritating [1]

Nicotinamide Eye Irritation Ocular Rabbit Irritating [1]

Picolinamide Skin Irritation Dermal -

Causes skin

irritation

(Category 2)

[2]

Picolinamide Eye Irritation Ocular -

Causes

serious eye

irritation

(Category 2)

[2]

Note: The toxicological data for N-(Pyridin-3-yl)picolinamide has not been fully investigated.

The data for nicotinamide and picolinamide should be used for guidance only and do not

replace the need for a thorough risk assessment before handling the target compound.
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Experimental Protocols
Proposed Synthesis of N-(Pyridin-3-yl)picolinamide
A common method for the synthesis of amides is the coupling of a carboxylic acid with an

amine. Based on synthetic procedures for related picolinamides, a plausible route for the

synthesis of N-(Pyridin-3-yl)picolinamide involves the reaction of picolinic acid with 3-

aminopyridine.[3]

Materials:

Picolinic acid

3-Aminopyridine

Thionyl chloride (SOCl₂) or a suitable coupling agent (e.g., HATU, HBTU)

Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

Triethylamine (TEA) or another non-nucleophilic base

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

Activation of Picolinic Acid:

In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), dissolve picolinic acid (1.0 eq) in anhydrous DCM.

Cool the solution to 0 °C in an ice bath.
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Slowly add thionyl chloride (1.1 eq) dropwise to the solution.

Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the

reaction is complete (monitored by TLC).

Remove the excess thionyl chloride and solvent under reduced pressure to obtain the

picolinoyl chloride intermediate.

Amide Coupling:

In a separate flask, dissolve 3-aminopyridine (1.0 eq) and triethylamine (1.2 eq) in

anhydrous DCM under an inert atmosphere.

Cool the solution to 0 °C.

Dissolve the crude picolinoyl chloride in a minimal amount of anhydrous DCM and add it

dropwise to the 3-aminopyridine solution.

Allow the reaction to warm to room temperature and stir overnight.

Work-up and Purification:

Quench the reaction by adding water.

Separate the organic layer.

Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by silica gel column chromatography using an appropriate solvent

system (e.g., a gradient of ethyl acetate in hexanes) to yield pure N-(Pyridin-3-
yl)picolinamide.

Characterization:
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Confirm the identity and purity of the final product using techniques such as NMR

spectroscopy (¹H and ¹³C), mass spectrometry, and melting point analysis.

Visualizations
General Synthesis Workflow
Caption: General workflow for the synthesis of N-(Pyridin-3-yl)picolinamide.

Logical Relationship of Safety Precautions
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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